Cas no 342422-98-4 (3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid)

• Product Name: 3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid
• CAS No: 342422-98-4
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 4713094
• Update Time: 2025-06-08

3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid
• 3-pyrrolidin-1-ylpyrazine-2-carboxylic acid
• SBB053213
• 3-pyrrolidinylpyrazine-2-carboxylic acid
• EN000845

• Inchi： 1S/C9H11N3O2/c13-9(14)7-8(11-4-3-10-7)12-5-1-2-6-12/h3-4H,1-2,5-6H2,(H,13,14)
• InChI Key： BAVLMYRKIIYFRG-UHFFFAOYSA-N
• SMILES： OC(C1C(=NC=CN=1)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Topological Polar Surface Area: 66.3

Additional information on 3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid

Recent Advances in the Study of 3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid (CAS: 342422-98-4)

3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid (CAS: 342422-98-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrrolidine and pyrazine scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving 3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid is its role as a building block in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the unique structural features of this compound allow for the development of selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, which exhibited potent inhibitory activity against specific tyrosine kinases implicated in tumor growth. The study highlighted the compound's ability to modulate kinase activity through competitive binding at the ATP site, offering a potential avenue for targeted cancer therapies.

In addition to its applications in oncology, 3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters explored its efficacy against drug-resistant bacterial strains. The researchers synthesized several analogs and evaluated their antibacterial activity, finding that certain derivatives displayed significant potency against methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, making it a promising candidate for further development as an antimicrobial agent.

Another noteworthy advancement is the optimization of the synthetic route for 3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which improved the yield and purity of the compound. This development is particularly significant for industrial applications, as it facilitates large-scale production for preclinical and clinical studies. The study also emphasized the importance of green chemistry principles in the synthesis process, reducing environmental impact while maintaining high efficiency.

Despite these promising findings, challenges remain in the clinical translation of 3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural optimization and formulation strategies to enhance the compound's pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 3-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid (CAS: 342422-98-4) represents a versatile scaffold with broad therapeutic potential. Recent research has underscored its applicability in kinase inhibition and antimicrobial therapy, while advancements in synthesis methods have paved the way for its industrial-scale production. As investigations continue, this compound is poised to make significant contributions to the field of chemical biology and drug discovery.